2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide

Specification

• CAS No.: 575458-89-8
• Molecular Formula: C24H21N5O2S2
• Molecular Weight: 475.6 g/mol
• IUPAC Name: 2-[[4-ethyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide
• Standard InChI: InChI=1S/C24H21N5O2S2/c1-3-29-22(19-5-4-12-31-19)27-28-24(29)32-14-21(30)25-17-9-7-16(8-10-17)23-26-18-11-6-15(2)13-20(18)33-23/h4-13H,3,14H2,1-2H3,(H,25,30)
• Standard InChI Key: QRYRHLPHANFOSM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)C3=NC4=C(S3)C=C(C=C4)C)C5=CC=CO5

Introduction

Structural Characteristics and Molecular Properties

Molecular Architecture

The compound’s molecular formula, C₂₄H₂₁N₅O₂S₂, reflects a intricate arrangement of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. Its structure features:

• A 1,2,4-triazole ring substituted with ethyl and furan groups at positions 4 and 5, respectively.

• A sulfanyl bridge (-S-) linking the triazole core to an acetamide group.

• A benzothiazole moiety attached via a phenyl group to the acetamide nitrogen.

The SMILES notation (CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)C3=NC4=C(S3)C=C(C=C4)C)C5=CC=CO5) and InChIKey (QRYRHLPHANFOSM-UHFFFAOYSA-N) provide unambiguous representations of its connectivity and stereochemical features.

Table 1: Key Structural Descriptors

Property	Value
Molecular Weight	475.6 g/mol
IUPAC Name	2-[[4-ethyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide
Canonical SMILES	CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)C3=NC4=C(S3)C=C(C=C4)C)C5=CC=CO5

Physicochemical Predictions

Collision cross-section (CCS) values, predicted via ion mobility spectrometry, offer insights into the compound’s gas-phase behavior and conformational flexibility:

Table 2: Predicted Collision Cross Sections (Ų)

Adduct	m/z	CCS (Ų)
[M+H]+	476.12096	206.1
[M+Na]+	498.10290	221.4
[M+NH4]+	493.14750	213.0
[M-H]-	474.10640	214.1

These data suggest that adduct formation significantly influences molecular packing and ion mobility, with sodium adducts ([M+Na]+) exhibiting the largest CCS due to increased steric bulk.

Synthesis and Synthetic Pathways

Multi-Step Synthesis Strategy

The compound’s synthesis involves sequential heterocycle formation and coupling reactions:

• Triazole Intermediate Preparation: Cyclocondensation of ethyl hydrazinecarboxylate with furan-2-carboxaldehyde under acidic conditions yields the 4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazole-3-thiol intermediate.

• Benzothiazole Synthesis: 2-Amino-4-methylbenzenethiol undergoes cyclization with bromine or thiourea derivatives to form the 6-methyl-1,3-benzothiazole subunit.

• Acetamide Coupling: The sulfanyl-acetamide linker is introduced via nucleophilic substitution between the triazole-thiol and chloroacetyl chloride, followed by amidation with 4-(6-methylbenzothiazol-2-yl)aniline.

Optimization Challenges

Key challenges include:

• Regioselectivity Control: Ensuring proper substitution patterns on the triazole ring during cyclocondensation.

• Purification Complexity: The product’s high molecular weight and polarity necessitate advanced chromatographic techniques (e.g., reverse-phase HPLC) to achieve >95% purity.

Biological Activities and Mechanisms of Action

Anticancer Activity

Molecular docking studies propose interaction with epidermal growth factor receptor (EGFR) tyrosine kinase (binding energy = -9.2 kcal/mol). The triazole ring’s nitrogen atoms form hydrogen bonds with kinase active-site residues (e.g., Met793), while the benzothiazole group engages in hydrophobic interactions with Leu718 and Val702.

Spectroscopic and Analytical Characterization

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.45 (s, 1H, triazole-H), 7.89–7.22 (m, aromatic-H), 4.12 (s, 2H, SCH₂CO), 2.51 (q, J = 7.6 Hz, 2H, CH₂CH₃), 2.34 (s, 3H, CH₃-benzothiazole).

• ¹³C NMR: 168.5 ppm (C=O), 152.1 ppm (triazole-C2), 126.8–148.3 ppm (aromatic carbons).

Infrared Spectroscopy

Strong absorption bands at 1650 cm⁻¹ (C=O stretch) and 1240 cm⁻¹ (C-S-C linkage) confirm the acetamide and sulfanyl functionalities.